Cas no 488-07-3 ((1S,8R)-1-Pyrrolizidinecarboxylic acid)

• Product Name: (1S,8R)-1-Pyrrolizidinecarboxylic acid
• CAS No: 488-07-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2066814
• PubChem ID: 12304358
• Update Time: 2025-04-21

(1S,8R)-1-Pyrrolizidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,8R)-1-Pyrrolizidinecarboxylic acid
• (4S,5R)-1-Azabicyclo[3.3.0]octane-4-carboxylic acid
• Laburninic acid
• UNII-N2APX10ALH
• 488-07-3
• (1S,7aR)-Hexahydro-1H-pyrrolizine-1-carboxylic acid
• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S,7aR)-
• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S-cis)-
• N2APX10ALH
• Laburnic acid

• Inchi： 1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)/t6-,7+/m0/s1
• InChI Key： BZYGCNOHXFJSTG-NKWVEPMBSA-N
• SMILES： OC([C@H]1CCN2CCC[C@@H]21)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines